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Abstract
Trichloromelamine (TCM), with the Chemical Abstracts Service (CAS) number 7673-09-8, is a

chlorinated derivative of melamine. This document provides a comprehensive technical

overview of its chemical and physical properties, synthesis, applications, and toxicological

profile. While primarily utilized as a potent oxidizing agent for disinfection and as a flame

retardant, its broader applications in research and drug development are not well-documented

in publicly available literature. This guide consolidates available data, outlines relevant

experimental protocols for its evaluation, and provides logical diagrams to illustrate its

synthesis and mechanism of action.

Chemical and Physical Properties
Trichloromelamine is a white to slightly beige or yellow fine powder with a distinct chlorine

odor.[1][2] It is characterized by its high chlorine content and strong oxidizing potential.[2] Key

quantitative properties are summarized in Table 1.

Table 1: Physicochemical Properties of Trichloromelamine
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Property Value Reference(s)

CAS Number 7673-09-8 [3]

Molecular Formula C₃H₃Cl₃N₆ [3]

Molecular Weight 229.45 g/mol [3]

Appearance Slightly beige fine powder [4]

Melting Point >300 °C (decomposes) [2]

Solubility in Water <0.1 g/100 mL at 19 °C [4]

Vapor Pressure 7.1 x 10⁻⁵ mm Hg [1]

Purity ≥ 95% (by titration) [3]

Synthesis
The synthesis of Trichloromelamine is typically achieved through the chlorination of

melamine.[5] A detailed experimental protocol derived from patent literature is provided below.

Experimental Protocol: Synthesis of Trichloromelamine
Objective: To synthesize Trichloromelamine via the chlorination of melamine with an

intermediate formation of hexachloromelamine.

Materials:

Melamine

Chlorine gas

Water

Carbon tetrachloride (CCl₄)

Acetic acid

Procedure:
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Formation of Hexachloromelamine:

Prepare a suspension of 21 g of melamine in 1000 g of water in a reaction vessel

equipped with a stirrer.

Maintain the suspension under intense stirring at room temperature (20°C).

Bubble a stream of chlorine gas through the suspension, ensuring complete absorption of

the chlorine.

Continue the reaction for 30 minutes to obtain a suspension of hexachloromelamine.

Solubilization and Phase Separation:

To the hexachloromelamine suspension, add 1400 g of carbon tetrachloride (CCl₄) while

continuing to stir. This will dissolve the hexachloromelamine.

Allow the mixture to settle and separate the aqueous phase from the organic (CCl₄)

phase.

Reaction with Melamine to Form Trichloromelamine:

Concentrate the organic solution of hexachloromelamine by distillation to achieve a 15%

by weight concentration.

To this concentrated solution, add 14.8 g of melamine, 1.2 g of acetic acid, and 1.2 g of

water.

Maintain the mixture at reflux temperature under intense stirring and allow it to react for 6

hours at the boiling temperature.

Product Isolation and Purification:

After the reaction is complete, filter the reaction mixture.

Wash the collected solid product with carbon tetrachloride.

Dry the product in an oven at 80°C.
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Expected Outcome: The final product is a very fine white powder of Trichloromelamine with

approximately 90% available chlorine.

Synthesis Workflow Diagram

Step 1: Hexachloromelamine Formation

Step 2: Solubilization & Separation

Step 3: Trichloromelamine Formation

Step 4: Isolation & Purification
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Caption: Synthesis workflow for Trichloromelamine.

Applications and Mechanism of Action
Trichloromelamine's primary applications stem from its strong oxidizing properties and high

chlorine content.

Disinfectant and Sanitizer
Trichloromelamine is an EPA-registered active ingredient used in sanitizers for food-contact

surfaces and as a general-purpose disinfectant and biocide.[2][6] Its antimicrobial action is

attributed to its ability to act as a potent oxidizing agent.[2]

Mechanism of Action: Trichloromelamine oxidizes the cell membranes of microorganisms,

leading to the destruction of their cellular structure and subsequent cell death.[2] In aqueous

solutions, it can break down to form hypochlorous acid and melamine, with the hypochlorous

acid being a powerful antimicrobial agent.[1]
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Caption: Oxidative mechanism of Trichloromelamine.

Flame Retardant
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Trichloromelamine is used as a flame retardant, particularly in the textile industry, to enhance

the fire resistance of fabrics.[3]

Mechanism of Action: While specific studies on the flame retardant mechanism of

Trichloromelamine are not readily available, nitrogen-containing flame retardants like

melamine derivatives typically function through a combination of mechanisms:

Gas Phase Inhibition: Upon heating, they can release non-flammable gases (like nitrogen)

that dilute the flammable gases and oxygen in the surrounding atmosphere.

Condensed Phase Charring: They promote the formation of a stable carbonaceous char

layer on the surface of the material. This char layer acts as an insulating barrier, reducing

heat transfer to the underlying material and limiting the release of flammable volatiles.

Toxicological Data
Toxicological data for Trichloromelamine is limited. The available data from animal studies are

summarized in Table 2. It is noted to be an irritant to the skin, eyes, mucous membranes, and

upper respiratory tract.[7]

Table 2: Toxicological Data for Trichloromelamine

Test Species Route Value Reference(s)

LD₅₀ (Lethal

Dose, 50%)
Mouse Oral 490 mg/kg [1]

LC₅₀ (Lethal

Concentration,

50%)

Rat Inhalation 400 mg/m³ [1]

LOAEL (Lowest

Observed

Adverse Effect

Level)

Rat
Gavage (90-day

study)
150 mg/kg/day [1]

Experimental Protocols for Efficacy Testing
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While specific efficacy data for Trichloromelamine is not widely published, the following are

standard methodologies that would be employed to evaluate its performance as a disinfectant

and flame retardant.

Disinfectant Efficacy Testing
Standardized methods from organizations like the Association of Official Analytical Chemists

(AOAC) and the European Committee for Standardization (EN) are used to validate the efficacy

of disinfectants.

AOAC Use-Dilution Test: This carrier-based test evaluates the efficacy of liquid disinfectants

on hard surfaces against specific microorganisms like Staphylococcus aureus, Salmonella

enterica, and Pseudomonas aeruginosa.[8] Stainless steel cylinders are inoculated with the

test organism, dried, and then immersed in the disinfectant solution for a specified contact

time. The cylinders are then transferred to a growth medium to determine if any bacteria

survived.[8]

Quantitative Suspension Test (e.g., EN 1276): This test determines the bactericidal activity of

chemical disinfectants. A suspension of the test microorganism is added to a prepared

solution of the disinfectant. After a defined contact time, an aliquot is taken, and the action of

the disinfectant is neutralized. The number of surviving microorganisms is then enumerated

to calculate the log reduction.

Zone of Inhibition Test: This is a qualitative method to assess the antimicrobial activity of a

substance.[9] An agar plate is uniformly inoculated with a test microorganism. A paper disc

impregnated with Trichloromelamine is placed on the agar surface. After incubation, the

absence of microbial growth around the disc (the zone of inhibition) indicates antimicrobial

activity.[9][10] The diameter of this zone can be measured to compare the relative

effectiveness of different agents.[10]

Flame Retardant Efficacy Testing
The flame retardancy of textiles treated with Trichloromelamine would be evaluated using

standardized fire tests.

Vertical Flame Test (e.g., ASTM D6413): This test is used to assess the flame resistance of

fabrics.[11] A strip of the treated fabric is suspended vertically and exposed to a standardized
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flame for a set period (e.g., 12 seconds).[11] After the flame is removed, the afterflame time,

afterglow time, and char length are measured to determine the fabric's resistance to burning.

[11]

Limiting Oxygen Index (LOI) (e.g., ISO 4589, ASTM D2863): This test measures the

minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that is

required to support flaming combustion of a material.[12] A higher LOI value indicates better

flame retardancy. Materials with an LOI greater than the oxygen concentration in air

(approximately 21%) are considered flame retardant.[12]

Relevance to Drug Development
The direct application of Trichloromelamine in drug development is not supported by current

scientific literature. While its antimicrobial properties are noted for antiseptic formulations, there

is no evidence of its investigation as a therapeutic agent.[3] The broader class of 1,3,5-triazine

derivatives has been explored for various biological activities, but this does not directly

translate to Trichloromelamine.[13] Its high reactivity and classification as a strong oxidizing

agent may pose challenges for systemic drug applications. Further research would be required

to explore any potential therapeutic utility, likely focusing on topical applications where its

antimicrobial properties could be leveraged.

Conclusion
Trichloromelamine (CAS No. 7673-09-8) is a well-characterized compound with established

applications as a disinfectant and flame retardant. Its synthesis and basic chemical properties

are well-defined. However, there is a significant lack of publicly available, in-depth quantitative

data regarding its efficacy in these applications. Furthermore, its mechanism of action is

understood at a general level (oxidation), but its interaction with specific biological pathways

has not been elucidated. For researchers and professionals in drug development,

Trichloromelamine currently serves more as a reference compound for its chemical properties

(e.g., as a chlorinating agent) rather than a direct subject of therapeutic investigation. The

experimental protocols outlined in this guide provide a framework for any future in-depth

evaluation of its performance and potential new applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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